4-(butan-2-yl)piperidine hydrochloride
Overview
Description
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of 4-(butan-2-yl)piperidine hydrochloride is represented by the Inchi Code: 1S/C9H19N.ClH/c1-3-8(2)9-4-6-10-7-5-9;/h8-10H,3-7H2,1-2H3;1H . The molecular weight of this compound is 177.72 .Mechanism of Action
Target of Action
Piperidine derivatives are known to be present in more than twenty classes of pharmaceuticals , suggesting a wide range of potential targets.
Mode of Action
Piperidine derivatives have been shown to interact with their targets in various ways, leading to a range of biological effects .
Biochemical Pathways
Piperidine derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Piperidine derivatives have been associated with a range of biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-(butan-2-yl)piperidine hydrochloride . These factors could include the pH of the environment, the presence of other molecules, temperature, and more.
Safety and Hazards
The safety information for 4-(butan-2-yl)piperidine hydrochloride indicates that it is a substance that requires careful handling . It has hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Future Directions
Piperidines are a significant part of the pharmaceutical industry, and more than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(butan-2-yl)piperidine hydrochloride involves the reaction of butan-2-amine with piperidine in the presence of a suitable solvent and acid catalyst to form the intermediate 4-(butan-2-yl)piperidine. This intermediate is then reacted with hydrochloric acid to form the final product, 4-(butan-2-yl)piperidine hydrochloride.", "Starting Materials": [ "Butan-2-amine", "Piperidine", "Solvent", "Acid catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Add butan-2-amine and piperidine to a reaction vessel in the presence of a suitable solvent and acid catalyst.", "Step 2: Heat the reaction mixture to a suitable temperature and stir for a suitable time to allow the reaction to proceed.", "Step 3: Cool the reaction mixture and isolate the intermediate 4-(butan-2-yl)piperidine.", "Step 4: Add hydrochloric acid to the intermediate and stir for a suitable time to form the final product, 4-(butan-2-yl)piperidine hydrochloride.", "Step 5: Isolate the final product by filtration or other suitable means." ] } | |
CAS RN |
2460749-05-5 |
Molecular Formula |
C9H20ClN |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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